2-(Oxazol-4-yl)phenol
Overview
Description
2-(Oxazol-4-yl)phenol is a useful research compound. Its molecular formula is C9H7NO2 and its molecular weight is 161.16 g/mol. The purity is usually 95%.
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Scientific Research Applications
Luminescent Properties of Oxazole Derivatives : A study by Eseola et al. (2011) synthesized and characterized oxazole derivatives, finding that they displayed higher photoluminescence efficiencies compared to their imidazole analogues. These oxazole derivatives showed potential in photoluminescence applications.
Photophysical Behavior of Fluorescent Oxazole Compounds : Research by Phatangare et al. (2013) studied the photophysical behavior of a fluorescent 2-(4-benzo[d]oxazol-2-yl)naphtho[1,2-d]oxazol-2-yl)phenol compound. This compound was sensitive to its micro-environment and displayed significant fluorescent properties.
Synthesis of 2-(Oxazol-5-yl)phenol Derivatives : A 2018 study by Li et al. developed a metal-free synthetic protocol for constructing 2-(oxazol-5-yl)phenol derivatives. These derivatives have potential applications in organic synthesis.
Crystal Structures of Oxazole Isomers : Langer et al. (2005) reported the crystal structures of three isomeric compounds of hydroxyphenyl-2-oxazoline. This research contributes to the understanding of the structural properties of such compounds.
Chiral Aminophenols Synthesis : Ge et al. (2010) synthesized chiral aminophenols based on proline, which were used as ligands in enantioselective addition reactions. This demonstrates the application of oxazole derivatives in asymmetric synthesis.
Photophysical Study and Antimicrobial Activity of Oxazole Derivatives : A study by Phatangare et al. (2013) on 4-(1,3-benzoxazol-2-yl)-2-phenylnaphtho[1,2-d][1,3]oxazole derivatives revealed their fluorescent properties and evaluated their in vitro antibacterial and antifungal activities.
Catalytic Transfer Hydrogenation with Ruthenium Phenolate-Oxazoline Complexes : Jia et al. (2018) synthesized ruthenium complexes with phenolate-oxazoline ligands and investigated their catalytic activities in transfer hydrogenation reactions.
Oxidorhenium(V) Complexes with Phenolate-Oxazoline Ligands : Research by Schachner et al. (2014) explored the influence of isomeric forms on the O-atom-transfer reactivity of oxorhenium(V) complexes with phenolate-oxazoline ligands.
Properties
IUPAC Name |
2-(1,3-oxazol-4-yl)phenol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO2/c11-9-4-2-1-3-7(9)8-5-12-6-10-8/h1-6,11H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWISGKXKSCBIJQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=COC=N2)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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